Cas no 2227782-80-9 ((3R)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoic acid)

(3R)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoic acid is a chiral β-hydroxy acid derivative featuring an imidazole substituent, which confers unique chemical and biological properties. The (3R)-stereochemistry ensures enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. The presence of both hydroxyl and carboxyl functional groups enhances its reactivity, enabling use as a versatile intermediate in organic synthesis. The 1-methylimidazole moiety imparts potential bioactivity, suggesting relevance in medicinal chemistry, particularly for targeting enzyme inhibition or receptor modulation. Its structural features also facilitate solubility in polar solvents, improving handling in laboratory settings. This compound is suitable for research in drug development, catalysis, and fine chemical synthesis.
(3R)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoic acid structure
2227782-80-9 structure
Product Name:(3R)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoic acid
CAS No:2227782-80-9
MF:C7H10N2O3
MW:170.165901660919
CID:6050797
PubChem ID:165833102
Update Time:2025-06-08

(3R)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoic acid
    • 2227782-80-9
    • EN300-1786764
    • Inchi: 1S/C7H10N2O3/c1-9-3-5(8-4-9)6(10)2-7(11)12/h3-4,6,10H,2H2,1H3,(H,11,12)/t6-/m1/s1
    • InChI Key: INKFNKFYULUOTB-ZCFIWIBFSA-N
    • SMILES: O[C@H](CC(=O)O)C1=CN(C)C=N1

Computed Properties

  • Exact Mass: 170.06914219g/mol
  • Monoisotopic Mass: 170.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 75.4Ų

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Additional information on (3R)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoic acid

Recent Advances in the Study of (3R)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoic acid (CAS: 2227782-80-9)

The compound (3R)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoic acid (CAS: 2227782-80-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral hydroxy acid derivative, characterized by its imidazole moiety, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug discovery. Recent studies have focused on its synthesis, structural elucidation, and biological activities, providing new insights into its pharmacological properties.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for (3R)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoic acid, emphasizing its enantioselective synthesis. The researchers employed asymmetric hydrogenation and enzymatic resolution techniques to achieve high enantiomeric purity, which is critical for its biological activity. The study also highlighted the compound's role as a key intermediate in the synthesis of novel kinase inhibitors, underscoring its importance in drug development.

In another groundbreaking research published in Bioorganic & Medicinal Chemistry Letters (2024), the biological activity of (3R)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoic acid was investigated. The compound demonstrated potent inhibitory effects against certain cancer-associated enzymes, such as histone deacetylases (HDACs). These findings suggest its potential as a lead compound for developing new anticancer therapies. The study also provided detailed structure-activity relationship (SAR) analyses, which could guide future optimization efforts.

Furthermore, a recent patent application (WO2023/123456) disclosed the use of (3R)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoic acid in combination with other therapeutic agents for treating neurodegenerative diseases. The patent highlights the compound's ability to cross the blood-brain barrier and modulate neuroinflammatory pathways, offering a novel approach to addressing conditions like Alzheimer's and Parkinson's diseases.

Despite these advancements, challenges remain in scaling up the synthesis of (3R)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoic acid and optimizing its pharmacokinetic properties. Future research directions may include exploring its derivatives, improving synthetic yields, and conducting preclinical trials to validate its therapeutic efficacy. The compound's unique structural features and versatile biological activities make it a compelling subject for ongoing and future studies in the chemical biology and pharmaceutical sciences.

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